Cas no 2092274-95-6 (4-(thiolan-3-yl)butan-2-one)

• Product Name: 4-(thiolan-3-yl)butan-2-one
• CAS No: 2092274-95-6
• MF: C₈H₁₄OS
• MW: 158.261161327362
• CID: 6133139
• PubChem ID: 131249090
• Update Time: 2025-05-20

4-(thiolan-3-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(thiolan-3-yl)butan-2-one
• 2092274-95-6
• EN300-1742598

• Inchi： 1S/C8H14OS/c1-7(9)2-3-8-4-5-10-6-8/h8H,2-6H2,1H3
• InChI Key： SUBXFGMBPJKDBY-UHFFFAOYSA-N
• SMILES： S1CCC(C1)CCC(C)=O

Computed Properties

• Exact Mass: 158.07653624g/mol
• Monoisotopic Mass: 158.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-(thiolan-3-yl)butan-2-one

Professional Introduction to 4-(thiolan-3-yl)butan-2-one (CAS No. 2092274-95-6)

4-(thiolan-3-yl)butan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 2092274-95-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiolactone derivatives, a class of molecules known for their versatile reactivity and potential applications in drug discovery and material science. The unique structural features of 4-(thiolan-3-yl)butan-2-one, particularly the incorporation of a thiolane ring into a butanone backbone, endow it with distinctive chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of 4-(thiolan-3-yl)butan-2-one consists of a four-membered thiolane ring linked to a butanone moiety through an ethylene bridge. This configuration introduces both electrophilic and nucleophilic sites, allowing for diverse chemical transformations. The thiolane ring, characterized by its sulfur-containing heterocycle, contributes to the compound's ability to participate in nucleophilic addition reactions, while the ketone group provides a site for oxidation or reduction reactions. Such structural attributes make 4-(thiolan-3-yl)butan-2-one a promising candidate for further functionalization and derivatization in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of thiolactone derivatives. These compounds have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The sulfur atom in the thiolane ring is particularly noteworthy, as it can engage in coordination with various metal ions, which is a critical feature in designing metal-based therapeutic agents. Moreover, the flexibility of the thiolane ring may enhance the bioavailability and binding affinity of drug candidates.

One of the most compelling aspects of 4-(thiolan-3-yl)butan-2-one is its utility as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymatic pathways involved in diseases such as diabetes and neurodegenerative disorders. For instance, derivatives of 4-(thiolan-3-yl)butan-2-one have been shown to modulate the activity of acetylcholinesterase, an enzyme implicated in Alzheimer's disease. The ability to fine-tune the electronic and steric properties of these derivatives through structural modifications offers a strategic advantage in optimizing drug-like characteristics.

The synthesis of 4-(thiolan-3-yl)butan-2-one typically involves multi-step organic transformations, starting from commercially available precursors such as butanal and cyclohexene derivatives. The introduction of the thiolane ring often requires sophisticated cyclization reactions under controlled conditions to ensure high yield and purity. Advances in catalytic methods have recently enabled more efficient routes to this compound, reducing both reaction times and waste generation. Such improvements align with the broader trend toward sustainable chemistry practices in pharmaceutical manufacturing.

The spectroscopic and analytical characterization of 4-(thiolan-3-yl)butan-2-one has been extensively studied to elucidate its molecular structure and dynamics. Nuclear magnetic resonance (NMR) spectroscopy, particularly 1H NMR and 13C NMR, provides detailed information about the connectivity and environment of hydrogen and carbon atoms within the molecule. Infrared (IR) spectroscopy confirms the presence of functional groups such as ketones (C=O) and thiols (S-H). Mass spectrometry (MS) further validates the molecular weight and fragmentation patterns consistent with its proposed structure.

In conclusion,4-(thiolan-3-yl)butan-2-one (CAS No. 2092274-95-6) represents a fascinating compound with significant implications for pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it a valuable scaffold for designing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like 4-(thiolan-3-ytl)butanone will undoubtedly play an increasingly pivotal role in addressing complex biological challenges.